Cas no 2034331-95-6 (4-{[1-(2H-1,3-benzodioxole-5-carbonyl)piperidin-3-yl]oxy}pyrimidine)

• Product Name: 4-{[1-(2H-1,3-benzodioxole-5-carbonyl)piperidin-3-yl]oxy}pyrimidine
• CAS No: 2034331-95-6
• MF: C₁₇H₁₇N₃O₄
• MW: 327.334583997726
• CID: 5334424
• Update Time: 2025-05-23

4-{[1-(2H-1,3-benzodioxole-5-carbonyl)piperidin-3-yl]oxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• benzo[d][1,3]dioxol-5-yl(3-(pyrimidin-4-yloxy)piperidin-1-yl)methanone
• 1,3-benzodioxol-5-yl-(3-pyrimidin-4-yloxypiperidin-1-yl)methanone
• 4-{[1-(2H-1,3-benzodioxole-5-carbonyl)piperidin-3-yl]oxy}pyrimidine

• Inchi： 1S/C17H17N3O4/c21-17(12-3-4-14-15(8-12)23-11-22-14)20-7-1-2-13(9-20)24-16-5-6-18-10-19-16/h3-6,8,10,13H,1-2,7,9,11H2
• InChI Key： GWCUWGQQZWTGCS-UHFFFAOYSA-N
• SMILES： O(C1C=CN=CN=1)C1CN(C(C2=CC=C3C(=C2)OCO3)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 450
• XLogP3: 2
• Topological Polar Surface Area: 73.8

Additional information on 4-{[1-(2H-1,3-benzodioxole-5-carbonyl)piperidin-3-yl]oxy}pyrimidine

Comprehensive Overview of 4-{[1-(2H-1,3-benzodioxole-5-carbonyl)piperidin-3-yl]oxy}pyrimidine (CAS No. 2034331-95-6)

The compound 4-{[1-(2H-1,3-benzodioxole-5-carbonyl)piperidin-3-yl]oxy}pyrimidine (CAS No. 2034331-95-6) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its complex name reflects its intricate architecture, combining a pyrimidine core with a benzodioxole moiety linked via a piperidine scaffold. This combination of functional groups makes it a promising candidate for drug discovery, particularly in targeting specific enzymatic pathways.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and personalized therapies. Researchers are increasingly exploring compounds like 4-{[1-(2H-1,3-benzodioxole-5-carbonyl)piperidin-3-yl]oxy}pyrimidine for their potential applications in kinase inhibition, cancer therapeutics, and neurological disorders. Its CAS No. 2034331-95-6 serves as a critical identifier in chemical databases, facilitating streamlined research and development.

The benzodioxole component of this compound is particularly noteworthy, as it is a common pharmacophore found in many FDA-approved drugs. This moiety is known for enhancing metabolic stability and improving bioavailability, making it a valuable asset in drug design. Coupled with the pyrimidine ring, which is a staple in nucleic acid chemistry, the molecule exhibits dual functionality—acting as both a structural mimic and a bioactive agent.

From a synthetic chemistry perspective, the preparation of 4-{[1-(2H-1,3-benzodioxole-5-carbonyl)piperidin-3-yl]oxy}pyrimidine involves multi-step organic transformations, including amide coupling and etherification reactions. These processes are optimized to achieve high yields and purity, which are essential for subsequent in vitro and in vivo studies. The compound's CAS No. 2034331-95-6 is frequently cited in patent literature, underscoring its commercial and scientific relevance.

One of the most pressing questions in modern pharmacology is how to overcome drug resistance in chronic diseases. Compounds like 4-{[1-(2H-1,3-benzodioxole-5-carbonyl)piperidin-3-yl]oxy}pyrimidine are being investigated for their ability to bypass common resistance mechanisms, offering hope for next-generation therapeutics. Additionally, its potential role in epigenetic modulation has sparked interest, as epigenetic dysregulation is implicated in numerous pathologies.

In the context of green chemistry, researchers are also exploring sustainable synthesis routes for this compound. The push for eco-friendly methodologies aligns with global trends toward reducing the environmental footprint of pharmaceutical manufacturing. This dual focus on efficacy and sustainability positions CAS No. 2034331-95-6 as a compound of future significance.

For those searching for high-purity research chemicals or custom synthesis services, 4-{[1-(2H-1,3-benzodioxole-5-carbonyl)piperidin-3-yl]oxy}pyrimidine is often available through specialized suppliers. Its applications span academic research, industrial R&D, and preclinical studies, making it a versatile tool for scientists worldwide.

In summary, 4-{[1-(2H-1,3-benzodioxole-5-carbonyl)piperidin-3-yl]oxy}pyrimidine (CAS No. 2034331-95-6) represents a fascinating intersection of chemistry and biology. Its multifaceted properties and potential therapeutic applications ensure its continued prominence in scientific discourse. As research progresses, this compound may well emerge as a cornerstone in the development of innovative treatments for some of today's most challenging medical conditions.